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2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}morpholine

Name: 2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}morpholine
Brand: Smolecule
SKU: S5632235
Rating: 4 (5 reviews)

Catalog No.

S5632235

CAS No.

M.F

C15H17Cl2N3O3

M. Wt

358.2 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4...

3. Specification
4. Others

General Information

Product Name

2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}morpholine

IUPAC Name

2-(3,4-dichlorophenyl)-4-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]morpholine

Molecular Formula

C15H17Cl2N3O3

Molecular Weight

358.2 g/mol

InChI

InChI=1S/C15H17Cl2N3O3/c1-21-9-15-18-14(19-23-15)8-20-4-5-22-13(7-20)10-2-3-11(16)12(17)6-10/h2-3,6,13H,4-5,7-9H2,1H3

InChI Key

LSZSWPUNOOXJRO-UHFFFAOYSA-N

SMILES

COCC1=NC(=NO1)CN2CCOC(C2)C3=CC(=C(C=C3)Cl)Cl

Canonical SMILES

COCC1=NC(=NO1)CN2CCOC(C2)C3=CC(=C(C=C3)Cl)Cl

The exact mass of the compound 2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}morpholine is 357.0646968 g/mol and the complexity rating of the compound is 380. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Here's what we can glean from the compound's structure:

The presence of a morpholine ring suggests it may have applications similar to other morpholine-containing molecules, which are known for their diverse biological activities including acting on the central nervous system or modulating enzymes. [Source: Morpholines | CTD - The Comparative Toxicogenomics Database, ]
The 1,2,4-oxadiazole moiety is a common heterocyclic ring found in various pharmaceuticals. However, the specific functionality of the 5-(methoxymethyl) substitution requires further investigation.

Potential Research Areas

Based on the structural features, 2-(3,4-dichlorophenyl)-4-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}morpholine could be a candidate for research in the following areas:

Medicinal Chemistry: The combination of morpholine and 1,2,4-oxadiazole rings might offer interesting properties for exploring new drug targets.
Material Science: The presence of aromatic and heterocyclic rings suggests potential applications in the development of new materials with specific properties.